Cas no 21968-26-3 (1-Piperidinecarboxaldehyde,4-methyl-)
21968-26-3 structure
Product Name:1-Piperidinecarboxaldehyde,4-methyl-
CAS No:21968-26-3
MF:C7H13NO
MW:127.184221982956
CID:250365
PubChem ID:11804772
Update Time:2025-04-19
1-Piperidinecarboxaldehyde,4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxaldehyde,4-methyl-
- N-FORMYL-4-PIPECOLINE
- 1-formyl-4-methylpiperidine
- 1-N-CBZ-4-METHYLPIPERIDINE-4-CARBOXYLIC ACID
- 4-methyl-1-formylpiperidine
- 4-methyl-piperidine-1,4-dicarboxylic acid monobenzyl ester
- 4-methylpiperidine-1-carbaldehyde
- N-formyl-4-methylpiperidine
- 21968-26-3
- FT-0695853
- SCHEMBL1742205
- WCKITLGQGJSRBV-UHFFFAOYSA-N
- AKOS006273307
- (4-methylpiperidin-1-yl)methanone
-
- Inchi： 1S/C7H13NO/c1-7-2-4-8(6-9)5-3-7/h6-7H,2-5H2,1H3
- InChI Key： WCKITLGQGJSRBV-UHFFFAOYSA-N
- SMILES： O=CN1CCC(C)CC1
Computed Properties
- Exact Mass: 127.10000
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31000
- LogP: 1.44850
1-Piperidinecarboxaldehyde,4-methyl- Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Piperidinecarboxaldehyde,4-methyl- Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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